Cas no 1342205-63-3 (N-(3-bromo-4-methylphenyl)oxan-4-amine)

• Product Name: N-(3-bromo-4-methylphenyl)oxan-4-amine
• CAS No: 1342205-63-3
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 5217587
• PubChem ID: 63332925
• Update Time: 2026-03-06

N-(3-bromo-4-methylphenyl)oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-bromo-4-methylphenyl)oxan-4-amine
• n-(3-Bromo-4-methylphenyl)tetrahydro-2h-pyran-4-amine
• 2H-Pyran-4-amine, N-(3-bromo-4-methylphenyl)tetrahydro-

• Inchi： 1S/C12H16BrNO/c1-9-2-3-11(8-12(9)13)14-10-4-6-15-7-5-10/h2-3,8,10,14H,4-7H2,1H3
• InChI Key： ZHNLPCQILPLPFI-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)NC1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 3.4
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on N-(3-bromo-4-methylphenyl)oxan-4-amine

N-(3-bromo-4-methylphenyl)oxan-4-amine: A Comprehensive Overview

N-(3-bromo-4-methylphenyl)oxan-4-amine, also known by its CAS number 1342205-63-3, is a compound of significant interest in the field of organic chemistry. This molecule is characterized by its unique structure, which combines a brominated aromatic ring with an oxazolidinone moiety. The compound has garnered attention due to its potential applications in drug discovery, materials science, and as a precursor in various synthetic pathways.

The synthesis of N-(3-bromo-4-methylphenyl)oxan-4-amine typically involves a multi-step process that begins with the preparation of the aromatic bromide. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the aryl bromide moiety with high precision. This approach not only enhances the purity of the final product but also aligns with the growing demand for sustainable chemical processes.

One of the most notable applications of N-(3-bromo-4-methylphenyl)oxan-4-amine is in the field of medicinal chemistry. The compound serves as a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting complex biological systems. For example, recent studies have demonstrated its utility in developing inhibitors for kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders. The oxazolidinone ring, a key structural feature of this compound, plays a crucial role in modulating the pharmacokinetic properties of the resulting drugs.

In addition to its role in drug discovery, N-(3-bromo-4-methylphenyl)oxan-4-amine has found applications in materials science. Its ability to form stable amide bonds makes it an attractive candidate for use in polymer chemistry. Researchers have explored its potential as a building block for constructing functional polymers with tailored properties, such as improved mechanical strength or enhanced thermal stability. These polymers hold promise for use in advanced materials for electronics, aerospace, and biomedical devices.

The structural versatility of N-(3-bromo-4-methylphenyl)oxan-4-amine also lends itself to catalytic applications. Recent investigations have highlighted its effectiveness as a catalyst in asymmetric synthesis reactions. By incorporating this compound into catalytic systems, chemists can achieve higher enantioselectivity and improve the overall efficiency of reaction pathways. This has significant implications for the production of chiral compounds, which are essential components in many pharmaceuticals and agrochemicals.

From an analytical standpoint, the characterization of N-(3-bromo-4-methylphenyl)oxan-4-amine has benefited from advancements in spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These tools are indispensable for ensuring the quality and consistency of the compound during both laboratory-scale synthesis and industrial production.

In conclusion, N-(3-bromo-4-methylphenyl)oxan